Cas no 589-35-5 (3-Methyl-1-pentanol)

• Product Name: 3-Methyl-1-pentanol
• CAS No: 589-35-5
• Molecular Formula: C₆H₁₄O
• Molecular Weight: 102.17476
• MDL: MFCD00002937
• CID: 82601
• PubChem ID: 11508

3-Methyl-1-pentanol Properties

Names and Identifiers

• 3-methylpentan-1-ol
• 3-Methyl-1-pentanol
• 2-Ethyl-4-butanol
• 3-Ethyl-1-butanol
• 3-Methylpentanol

• MDL： MFCD00002937
• InChIKey： IWTBVKIGCDZRPL-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H14O/c1-3-6(2)4-5-7/h6-7H,3-5H2,1-2H3
• SMILES： CCC(C)CCO
• BRN： 1718979

Computed Properties

• Exact Mass: 102.10452
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 102.104465
• Heavy Atom Count: 7
• Complexity: 35.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 1.41490
• PSA: 20.23
• Refractive Index: n20/D 1.418(lit.)
• Boiling Point: 151-152 °C(lit.)
• Melting Point: -48.42°C (estimate)
• Flash Point: Fahrenheit: 140 ° f
  Celsius: 60 ° c
  
• FEMA: 3762 | 3-METHYL-1-PENTANOL
• Color/Form: Not available
• Solubility: Not available
• Density: 0.823 g/mL at 25 °C(lit.)

3-Methyl-1-pentanol Security Information

• Symbol:
• WGK Germany：2
• Safety Instruction： 26-36
• Packing Group：III
• Risk Phrases：R10
• Hazard Level：3
• Dangerous goods sign：
• Hazardous Material transportation number：UN 1987 3/PG 3
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Prompt：warning
• PackingGroup：III
• Risk Phrases： 10-36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：3

3-Methyl-1-pentanol Customs Data

• HS CODE：29051990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols